Cas no 121361-56-6 (Ethanone,1-(2,4-dihydroxyphenyl)-2-(4-fluorophenoxy)-)

• Product Name: Ethanone,1-(2,4-dihydroxyphenyl)-2-(4-fluorophenoxy)-
• CAS No: 121361-56-6
• MF: C₁₄H₁₁FO₄
• MW: 262.233147859573
• CID: 206539
• PubChem ID: 677519
• Update Time: 2025-04-19

Ethanone,1-(2,4-dihydroxyphenyl)-2-(4-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,4-dihydroxyphenyl)-2-(4-fluorophenoxy)-
• 1-(2,4-dihydroxyphenyl)-2-(4-fluorophenoxy)ethanone
• Oprea1_543449
• 121361-56-6
• 1-(2,4-dihydroxyphenyl)-2-(4-fluorophenoxy)-ethanone
• BRN 4190911
• Oprea1_789574
• AKOS002235200
• DTXSID20153249
• Ethanone, 1-(2,4-dihydroxyphenyl)-2-(4-fluorophenoxy)-
• 1-(2,4-dihydroxyphenyl)-2-(4-fluorophenoxy)ethan-1-one
• SCHEMBL17121634

• Inchi： 1S/C14H11FO4/c15-9-1-4-11(5-2-9)19-8-14(18)12-6-3-10(16)7-13(12)17/h1-7,16-17H,8H2
• InChI Key： CBRIRMIPKKNABJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(C1C=CC(=CC=1O)O)=O

Computed Properties

• Exact Mass: 262.06413
• Monoisotopic Mass: 262.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones